Cas no 139199-56-7 (2-Dodecanone, 1-hydroxy-)

2-Dodecanone, 1-hydroxy- structure
2-Dodecanone, 1-hydroxy- structure
Product Name:2-Dodecanone, 1-hydroxy-
CAS No:139199-56-7
MF:C12H24O2
MW:200.317764282227
CID:1263612
PubChem ID:15042604
Update Time:2025-04-20

2-Dodecanone, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Dodecanone, 1-hydroxy-
    • 1-hydroxydodecan-2-one
    • 139199-56-7
    • SCHEMBL14917739
    • n-dodeconol
    • DTXSID90567410
    • Inchi: 1S/C12H24O2/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h13H,2-11H2,1H3
    • InChI Key: TWYQAHCTMPZAEF-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCC(CO)=O

Computed Properties

  • Exact Mass: 200.17772
  • Monoisotopic Mass: 200.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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